![molecular formula C13H14N2O3 B6150616 3-[4-(2-methoxyethoxy)phenyl]-1H-pyrazole-4-carbaldehyde CAS No. 1154347-63-3](/img/no-structure.png)
3-[4-(2-methoxyethoxy)phenyl]-1H-pyrazole-4-carbaldehyde
Overview
Description
Synthesis Analysis
While specific synthesis methods for “3-[4-(2-methoxyethoxy)phenyl]-1H-pyrazole-4-carbaldehyde” are not available, similar compounds have been synthesized using various methods. For instance, pyrazole-based chalcones can be constructed from 1-phenyl-1H-pyrazol-3-ols bearing a formyl or acetyl group on the C4 position of the pyrazole ring, employing a base-catalysed Claisen–Schmidt condensation reaction .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[4-(2-methoxyethoxy)phenyl]-1H-pyrazole-4-carbaldehyde involves the reaction of 4-(2-methoxyethoxy)benzaldehyde with hydrazine hydrate to form 3-[4-(2-methoxyethoxy)phenyl]-1H-pyrazole-4-carbaldehyde.", "Starting Materials": [ "4-(2-methoxyethoxy)benzaldehyde", "hydrazine hydrate" ], "Reaction": [ "Add 4-(2-methoxyethoxy)benzaldehyde to a round-bottom flask", "Add hydrazine hydrate to the flask and stir the mixture at room temperature for several hours", "Heat the mixture under reflux for several hours", "Cool the mixture and filter the resulting solid", "Wash the solid with water and dry it under vacuum", "Recrystallize the solid from a suitable solvent to obtain 3-[4-(2-methoxyethoxy)phenyl]-1H-pyrazole-4-carbaldehyde as a pure compound" ] } | |
CAS RN |
1154347-63-3 |
Product Name |
3-[4-(2-methoxyethoxy)phenyl]-1H-pyrazole-4-carbaldehyde |
Molecular Formula |
C13H14N2O3 |
Molecular Weight |
246.3 |
Purity |
95 |
Origin of Product |
United States |
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